Cas no 61248-74-6 (1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (S)-)

• Product Name: 1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (S)-
• CAS No: 61248-74-6
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 487171
• PubChem ID: 36689186
• Update Time: 2025-04-19

1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (S)-
• DTXSID00653196
• (2S)-3-(3,5-Dimethylphenoxy)propane-1,2-diol
• 61248-74-6

• Inchi： 1S/C11H16O3/c1-8-3-9(2)5-11(4-8)14-7-10(13)6-12/h3-5,10,12-13H,6-7H2,1-2H3/t10-/m0/s1
• InChI Key： BUPIGXJCEVUNSJ-JTQLQIEISA-N
• SMILES： O(C1C=C(C)C=C(C)C=1)C[C@H](CO)O

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69